Cas no 530115-96-9 (tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate)

Tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The 4-cyano-4-methylpiperidine moiety provides a functional handle for further derivatization, enabling the introduction of diverse substituents. This compound is commonly employed in the synthesis of bioactive molecules due to its well-defined reactivity and compatibility with a range of reaction conditions. Its high purity and consistent performance make it a reliable choice for research and industrial-scale processes requiring precise molecular modifications.

tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate structure

530115-96-9 structure

Product Name:tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate

CAS No:530115-96-9

MF:C₁₂H₂₀N₂O₂

MW:224.299403190613

MDL:MFCD11849789

CID:823550

PubChem ID:46835621

Update Time:2025-06-07

tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate
- 1-Boc-4-cyano-4-methylpiperidine
- 1-BOC-4-CYANO-4-METHYL-PIPERIDINE
- 4-Cyano-4-methyl-piperidine-1-carboxylic acid tert-butyl ester
- 1-Piperidinecarboxylic acid, 4-cyano-4-methyl-, 1,1-dimethylethyl ester
- 2-Methyl-2-propanyl 4-cyano-4-methyl-1-piperidinecarboxylate
- MFCD11849789
- SY023920
- VREJUXWEWOVHHU-UHFFFAOYSA-N
- Z1505694989
- DB-371980
- BCP21528
- AS-34635
- SCHEMBL1118226
- AKOS015841233
- 530115-96-9
- DTXSID00676502
- tert-Butyl4-cyano-4-methylpiperidine-1-carboxylate
- EN300-128226
- 1-Boc-4-cyano-4-methylpiperidine, AldrichCPR
- PB25438
- CS-0048222
- MDL： MFCD11849789
- Inchi： 1S/C12H20N2O2/c1-11(2,3)16-10(15)14-7-5-12(4,9-13)6-8-14/h5-8H2,1-4H3
- InChI Key： VREJUXWEWOVHHU-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C#N)(C)CC1)=O

Computed Properties

Exact Mass: 224.1526
Monoisotopic Mass: 224.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 53.3Å²

Experimental Properties

Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.6 g/l) (25 º C),
PSA: 53.33

tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate Pricemore >>

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